2-benzyl-N,N'-di-1,3-thiazol-2-ylsuccinamide
Overview
Description
2-benzyl-N,N'-di-1,3-thiazol-2-ylsuccinamide is a compound that belongs to the class of thiazole derivatives. It has been extensively studied for its potential use in scientific research, particularly in the field of biochemistry and physiology. The compound has been found to exhibit a range of interesting properties, making it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of 2-benzyl-N,N'-di-1,3-thiazol-2-ylsuccinamide is not fully understood. However, it has been suggested that the compound may exert its effects through the modulation of various signaling pathways in the body. For example, it has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
2-benzyl-N,N'-di-1,3-thiazol-2-ylsuccinamide has been found to exhibit a range of interesting biochemical and physiological effects. For example, it has been shown to have antioxidant activity, which may help to protect cells from oxidative damage. The compound has also been found to have anti-inflammatory and antimicrobial activity, which may make it useful for the treatment of various diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-benzyl-N,N'-di-1,3-thiazol-2-ylsuccinamide in lab experiments is its potential as a therapeutic agent. The compound has been found to have a range of interesting properties, making it a promising candidate for further investigation. However, one of the limitations of using the compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.
Future Directions
There are many potential future directions for the study of 2-benzyl-N,N'-di-1,3-thiazol-2-ylsuccinamide. One area of interest is the development of new therapeutic agents based on the compound. It may also be interesting to investigate the compound's effects on other signaling pathways in the body, as well as its potential use in combination with other drugs. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential side effects.
Scientific Research Applications
2-benzyl-N,N'-di-1,3-thiazol-2-ylsuccinamide has been extensively studied for its potential use in scientific research. It has been found to exhibit a range of interesting properties, including antioxidant, anti-inflammatory, and antimicrobial activity. The compound has also been shown to have potential as a therapeutic agent for the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease.
properties
IUPAC Name |
2-benzyl-N,N'-bis(1,3-thiazol-2-yl)butanediamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4O2S2/c22-14(20-16-18-6-8-24-16)11-13(10-12-4-2-1-3-5-12)15(23)21-17-19-7-9-25-17/h1-9,13H,10-11H2,(H,18,20,22)(H,19,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OVQGQMHXIYEUJI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(CC(=O)NC2=NC=CS2)C(=O)NC3=NC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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